Cas no 921596-59-0 (2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester)

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester structure
921596-59-0 structure
Product Name:2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
CAS No:921596-59-0
MF:C8H9NO3S
MW:199.226960897446
CID:744523
PubChem ID:67087189
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
    • methyl 5-(methylcarbamoyl)thiophene-2-carboxylate
    • DTXSID70736400
    • SCHEMBL1587481
    • 921596-59-0
    • Inchi: 1S/C8H9NO3S/c1-9-7(10)5-3-4-6(13-5)8(11)12-2/h3-4H,1-2H3,(H,9,10)
    • InChI Key: XEGRJBJDXKOMFQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1C(NC)=O

Computed Properties

  • Exact Mass: 199.03031432g/mol
  • Monoisotopic Mass: 199.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.6Ų
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